Cas no 36022-11-4 (3-phenyl-1,2,4,5-tetrazine)

• Product Name: 3-phenyl-1,2,4,5-tetrazine
• CAS No: 36022-11-4
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 920935
• PubChem ID: 298781
• Update Time: 2025-07-18

3-phenyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2,4,5-tetrazine
• 3-phenyl-[1,2,4,5]tetrazine
• AC1L6TMZ
• BDOSMWXSWHOGDF-UHFFFAOYSA-
• C8H6N4
• CTK1C5814
• h1-6H
• NSC171110
• SureCN6366584
• EN300-179268
• 36022-11-4
• SCHEMBL6366584
• InChI=1/C8H6N4/c1-2-4-7(5-3-1)8-11-9-6-10-12-8/h1-6H
• NSC-171110
• DTXSID00305562

• Inchi： 1S/C8H6N4/c1-2-4-7(5-3-1)8-11-9-6-10-12-8/h1-6H
• InChI Key： BDOSMWXSWHOGDF-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NN=CN=1

Computed Properties

• Exact Mass: 158.05938
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56
• LogP: 0.93360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines

Additional information on 3-phenyl-1,2,4,5-tetrazine

Introduction to 3-phenyl-1,2,4,5-tetrazine (CAS No. 36022-11-4)

3-phenyl-1,2,4,5-tetrazine, identified by the Chemical Abstracts Service Number (CAS No.) 36022-11-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural and reactivity features. This compound belongs to the tetrazine class, which is characterized by a four-membered ring containing four nitrogen atoms. The presence of a phenyl group at the 3-position introduces additional electronic and steric influences, making it a versatile scaffold for chemical modifications and functional applications.

The molecular structure of 3-phenyl-1,2,4,5-tetrazine consists of a benzene ring attached to a tetrazine core. This configuration imparts distinct chemical properties, including high reactivity due to the electron-rich nature of the tetrazine ring. The compound is particularly noted for its ability to participate in various chemical transformations, such as cycloadditions and redox reactions, which are exploited in synthetic chemistry and drug development.

In recent years, 3-phenyl-1,2,4,5-tetrazine has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas is its use as a precursor in the synthesis of bioactive molecules. The tetrazine moiety can undergo cycloaddition reactions with alkenes or alkynes to form more complex structures, enabling the construction of novel heterocycles with pharmaceutical relevance. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

Moreover, the phenyl substituent in 3-phenyl-1,2,4,5-tetrazine enhances its solubility and bioavailability when incorporated into drug molecules. This property has been leveraged in the design of small-molecule drugs that require efficient delivery systems. Recent studies have demonstrated its role in creating prodrugs that release active pharmaceutical ingredients (APIs) under physiological conditions, thereby improving therapeutic efficacy.

The compound's redox-active nature also makes it valuable in materials science. 3-phenyl-1,2,4,5-tetrazine can be used to develop conductive polymers and organic semiconductors due to its ability to undergo reversible oxidation and reduction processes. These materials are finding applications in flexible electronics and energy storage devices. The integration of tetrazine derivatives into organic light-emitting diodes (OLEDs) has shown promise in enhancing device performance by improving charge transport properties.

Recent advancements in synthetic methodologies have further expanded the utility of 3-phenyl-1,2,4,5-tetrazine. Transition-metal-catalyzed reactions have enabled precise functionalization of the tetrazine ring, allowing chemists to tailor its properties for specific applications. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions on the tetrazine core. Such modifications have led to the discovery of new compounds with enhanced biological activity.

In drug discovery pipelines, 3-phenyl-1,2,4,5-tetrazine serves as a key intermediate in the synthesis of kinase inhibitors. These inhibitors are critical for treating cancers and other diseases caused by aberrant kinase activity. By leveraging the cycloaddition chemistry of tetrazines with natural product scaffolds or designed molecular frameworks, researchers have identified lead compounds that exhibit potent inhibitory effects against target kinases while minimizing off-target toxicity.

The compound's stability under various conditions has also been a focus of investigation. Studies have explored its behavior under different pH levels and temperatures to assess its suitability for formulation into pharmaceutical products. Additionally, computational studies have been conducted to predict the reactivity and binding affinity of 3-phenyl-1,2,4,5-tetrazine derivatives with biological targets using molecular modeling techniques.

Industrial applications of 3-phenyl-1,2,4,5-tetrazine are emerging in agrochemicals as well. Researchers have developed tetrazine-based compounds that act as precursors for herbicides and fungicides. These derivatives offer improved selectivity and environmental compatibility compared to traditional agrochemicals. The ability to generate active compounds through on-demand reactions has significant implications for precision agriculture.

The future prospects of 3-phenyl-1,2，4，5-tetrazine are vast，with ongoing research exploring its potential in nanotechnology and biomedicine。For instance，nanoparticles functionalized with tetrazine groups have been investigated as drug delivery systems，allowing targeted release of therapeutic agents。Furthermore，the incorporation of tetrazines into biosensors has enabled real-time monitoring of biological processes，which could revolutionize diagnostic tools。